Cas no 860690-67-1 (1,4-Benzodioxan-5-amine, 8-acetamido- (5CI))

• Product Name: 1,4-Benzodioxan-5-amine, 8-acetamido- (5CI)
• CAS No: 860690-67-1
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 1017118
• Update Time: 2024-03-05

1,4-Benzodioxan-5-amine, 8-acetamido- (5CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxan-5-amine, 8-acetamido- (5CI)
• 1,4-Benzodioxan-5-amine, 8-acetamido- (5CI)
• Acetamide, N-(8-amino-2,3-dihydro-1,4-benzodioxin-5-yl)-

• Inchi： 1S/C10H12N2O3/c1-6(13)12-8-3-2-7(11)9-10(8)15-5-4-14-9/h2-3H,4-5,11H2,1H3,(H,12,13)
• InChI Key： WXRULJABVOHPEV-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(=C(N)C=C1)OCCO2)(=O)C

Computed Properties

• Exact Mass: 208.085
• Monoisotopic Mass: 208.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6A^2